(1R*,4R*)-N1-(4-Chlorobenzyl)cyclohexane-1,4-diamine dihydrochloride

• IUPAC Name: 4-N-[(4-chlorophenyl)methyl]cyclohexane-1,4-diamine;dihydrochloride
• InChI: InChI=1S/C13H19ClN2.2ClH/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13;;/h1-4,12-13,16H,5-9,15H2;2*1H
• InChI Key: NQJZTFVVIIVULR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1N)NCC2=CC=C(C=C2)Cl.Cl.Cl
• Molecular Formula: C13H21Cl3N2
• Molecular Weight: 311.7 g/mol
• CAS No.: 1286273-89-9

Description

(1R*,4R*)-N1-(4-Chlorobenzyl)cyclohexane-1,4-diamine dihydrochloride is a useful research compound. Its molecular formula is C13H21Cl3N2 and its molecular weight is 311.68. The purity is usually 95%.
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Scientific Research Applications

Luminescent Properties and Potential Optical Material Applications

Research on derivatives of cyclohexane-1,4-diamines has shown that these compounds can have luminescent properties. For example, certain chiral mononuclear and one-dimensional cadmium(II) complexes constructed using cyclohexane-1,4-diamine derivatives exhibit luminescence, suggesting potential applications as optical materials (Cheng et al., 2013).

Catalysis in Asymmetric Reactions

Cyclohexane-1,4-diamine derivatives have been utilized as asymmetric ligands and organocatalysts. For instance, N,N′-dialkylated cyclohexane-1,4-diamines have been applied in catalyzing the synthesis of alcohols through asymmetric reactions, showcasing their utility in the field of synthetic chemistry (Tsygankov et al., 2016).

Metal Complex Formation and Stereochemistry Studies

Research involving cyclohexane derivatives, including the synthesis of metal complexes, helps in understanding stereochemical behaviors and properties. For instance, studies on platinum(II) complexes containing methyl derivatives of cis-1,2-cyclohexanediamine provided insights into the stereochemistries of these complexes, attributable to the conformational requirements of both the cyclohexane ring and the chelate ring (Saito & Kidani, 1986).

Crystal Packing Interactions

The molecular structures of isomeric cyclohexane-1,4-diamines demonstrate significant intermolecular interactions, such as C–H⋯N and π⋯π contacts, which are crucial in crystal packing. This aspect is essential in materials science and crystal engineering (Lai et al., 2006).

Synthesis of Enantiomerically Enriched Compounds

Cyclohexane-1,4-diamine derivatives have been used in synthesizing enantiomerically enriched compounds. For example, (1R,2R)-N1-alkyl, N2-(4-chlorobenzyl)cyclohexane-1,2-diamines were designed and synthesized for use in copper(II) complex catalyzed asymmetric Henry reactions, yielding products with high enantiomeric excess and good yield (Liu et al., 2013).

X-Ray Structural Analysis

X-ray structural analysis of compounds like N,N′-Bis(3-nitrophenylmethylene)cyclohexane-1,2-diamine provides valuable information on molecular structures and the intermolecular forces in these compounds, essential for understanding their chemical behavior (Guillaume et al., 2017).